Cas no 2215083-45-5 (4-(2,2-dimethylpropyl)-1H-pyrazole)

• Product Name: 4-(2,2-dimethylpropyl)-1H-pyrazole
• CAS No: 2215083-45-5
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 5837946
• PubChem ID: 57894423
• Update Time: 2025-06-13

4-(2,2-dimethylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(2,2-dimethylpropyl)-
• 4-(2,2-dimethylpropyl)-1H-pyrazole
• SCHEMBL4762505
• EN300-1834093
• 2215083-45-5

• Inchi： 1S/C8H14N2/c1-8(2,3)4-7-5-9-10-6-7/h5-6H,4H2,1-3H3,(H,9,10)
• InChI Key： JWLQQQSYELXPEN-UHFFFAOYSA-N
• SMILES： N1C=C(CC(C)(C)C)C=N1

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 0.964±0.06 g/cm3(Predicted)
• Boiling Point: 238.9±9.0 °C(Predicted)
• pka: 14.95±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-(2,2-dimethylpropyl)-1H-pyrazole

Chemical Profile of 4-(2,2-dimethylpropyl)-1H-pyrazole (CAS No: 2215083-45-5)

4-(2,2-dimethylpropyl)-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No) 2215083-45-5, is a heterocyclic organic compound belonging to the pyrazole family. Pyrazoles are a class of five-membered nitrogen-containing heterocycles that have garnered significant attention in pharmaceutical and agrochemical research due to their diverse biological activities and structural versatility. The compound features a central pyrazole ring substituted with a 2,2-dimethylpropyl group at the 4-position, which contributes to its unique physicochemical properties and potential applications.

The structure of 4-(2,2-dimethylpropyl)-1H-pyrazole consists of a six-membered aromatic ring containing two nitrogen atoms at the 1- and 5-positions, with the 2,2-dimethylpropyl side chain attached to the 4-position. This substitution pattern enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for further investigation in drug discovery programs. The molecular formula of this compound is C₉H₁₃N₃, reflecting its composition of nine carbon atoms, thirteen hydrogen atoms, and three nitrogen atoms.

In recent years, there has been growing interest in pyrazole derivatives as pharmacophores due to their ability to interact with various biological targets. The biological activity of 4-(2,2-dimethylpropyl)-1H-pyrazole has been explored in several preclinical studies, where it has demonstrated potential in modulating enzyme activity and inhibiting inflammatory pathways. For instance, research has indicated that this compound may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are critical targets in oncology and immunology.

One of the most compelling aspects of 4-(2,2-dimethylpropyl)-1H-pyrazole is its synthetic accessibility. The presence of the dimethylpropyl group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the creation of more complex derivatives with tailored biological properties. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry have facilitated the rapid screening of pyrazole-based compounds, including 4-(2,2-dimethylpropyl)-1H-pyrazole, against large databases of biological targets. These studies have revealed promising interactions with proteins involved in metabolic disorders and neurodegenerative diseases. For example, computational modeling suggests that this compound may bind to specific pockets on enzymes such as cyclooxygenase-2 (COX-2) or lipoxygenase (LOX), which are implicated in pain signaling and oxidative stress.

The pharmacokinetic profile of 4-(2,2-dimethylpropyl)-1H-pyrazole is another area of interest. Initial pharmacokinetic studies indicate that the compound exhibits moderate solubility in both water and organic solvents, suggesting potential for oral administration. Additionally, preliminary data suggest a reasonable bioavailability profile when tested in animal models, with a half-life that could support once or twice daily dosing regimens.

In conclusion,4-(2,2-dimethylpropyl)-1H-pyrazole (CAS No: 2215083-45-5) represents a structurally interesting and biologically relevant compound with significant potential in pharmaceutical research. Its unique substitution pattern combined with its synthetic versatility makes it a valuable scaffold for developing novel therapeutic agents. Further exploration into its biological activities and pharmacokinetic properties will be essential to determine its full therapeutic promise.